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Compound of Interest

Compound Name: Copper dichlorate tetrahydrate
CAS No.: 135821-00-0
Cat. No.: B158530
Get Quote
. J

Chemical Formula:

Synonyms: Copper dichlorate tetrahydrate, Cupric chlorate tetrahydrate CAS Registry
Number: 135821-00-0 (Tetrahydrate), 14721-21-2 (Anhydrous)[1][2]

Executive Summary & Nomenclature Analysis

"Copper dichlorate" is a non-standard commercial synonym for Copper(ll) chlorate.[2] In
rigorous IUPAC nomenclature, the compound is defined as Copper(ll) chlorate tetrahydrate.[2]
The term "dichlorate" refers to the stoichiometric presence of two chlorate anions (

) required to balance the divalent copper cation (
).[11[2]

This compound is a powerful oxidizer and coordination complex precursor, primarily utilized in
high-energy materials research and pyrotechnic spectral analysis.[1][2] Its extreme
hygroscopicity and shock sensitivity when mixed with organics require strict handling protocols.

[2]
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Core Chemical Identity

Property Specification

Chemical Formula

Molar Mass 302.51 g/mol

Oxidation States Copper (+2), Chlorine (+5)

Appearance Hygroscopic blue-green orthorhombic crystals
Solubility Highly soluble in water and ethanol

Stability Decomposes > 65°C; Shock-sensitive with fuels

Structural Characterization & Crystallography

The stability and reactivity of copper(ll) chlorate tetrahydrate are governed by its crystal lattice
and coordination geometry.[2]

Crystal System

The compound crystallizes in the orthorhombic system with the space group

.[2] The lattice is held together by a network of hydrogen bonds between the coordinated water
molecules and the oxygen atoms of the chlorate anions.[2]

Coordination Geometry (Jahn-Teller Effect)

The
ion (

electronic configuration) exhibits a significant Jahn-Teller distortion, resulting in a distorted
octahedral geometry.[1][2]

o Equatorial Plane: Four water molecules coordinate closely to the copper center (

)-[11[2]

o Axial Positions: Two chlorate anions coordinate through oxygen atoms at a longer distance (
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)-[11[2]

This labile axial coordination makes the chlorate groups susceptible to displacement by
nitrogen-rich ligands (e.g., aminotriazoles), a property exploited in the synthesis of energetic
coordination polymers.[2]
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Figure 1: Coordination sphere of Cu(ll) in the tetrahydrate lattice, highlighting the Jahn-Teller
induced axial elongation.[1][2]

Synthesis Protocol: Double Displacement
(Metathesis)

Direct reaction of copper with chloric acid is hazardous and difficult to control.[2] The industry-
standard protocol utilizes a metathesis reaction between Copper(ll) Sulfate and Barium
Chlorate.[1][2] This method relies on the insolubility of Barium Sulfate to drive the equilibrium.

[2]

Reagents
o Copper(ll) Sulfate Pentahydrate (
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): High purity (>99%).[2]
e Barium Chlorate (

): Stoichiometric equivalent.[2]

» Solvent: Distilled, deionized water (cold).
Step-by-Step Methodology
e Dissolution: Dissolve stoichiometric amounts of

and
in separate beakers using minimum hot distilled water.

» Precipitation: Slowly add the barium chlorate solution to the copper sulfate solution with
constant magnetic stirring.

o Reaction:
« Filtration: The white precipitate (

) must be removed via vacuum filtration (Buchner funnel) using a fine-pore filter paper
(Whatman No. 42 or equivalent) to ensure no barium contamination.[2]

» Concentration: The resulting blue filtrate is a solution of Copper(ll) chlorate.[2]
o Crystallization: Evaporate the filtrate under reduced pressure (vacuum desiccator) over

or
. DO NOT HEAT above 60°C, as thermal decomposition may occur.[2]

« |solation: Hygroscopic blue crystals of

will form.[2] Store immediately in a desiccator.
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Figure 2: Process flow for the synthesis of Copper(ll) Chlorate Tetrahydrate via metathesis.

Energetic Properties & Decomposition

Researchers investigating this compound for pyrotechnics or propulsion must understand its
decomposition pathways.[2] Unlike alkali chlorates, transition metal chlorates are thermally
unstable.[2]

Decomposition Pathway

Upon heating, Copper(ll) chlorate tetrahydrate undergoes dehydration followed by
decomposition into Copper(ll) oxide, chlorine, and oxygen.[2] The decomposition is exothermic
and can accelerate into a runaway reaction.[2]

[1][]

o Dehydration Onset: ~65°CJ[1]

o Decomposition Onset: ~100°C

Safety Profile (Critical)

o Oxidizer Class: Strong oxidizer.[2][3] Accelerates the combustion of other materials.[2]

» Incompatibility: Forms shock-sensitive explosives when mixed with sulfur, phosphorus, or
organic fuels (sugar, charcoal).[2]

e Hygroscopicity: The compound will liquefy (deliquesce) in standard humidity, altering its
stoichiometry and fuel-oxidizer ratios.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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